Cas no 25151-49-9 (Oxazole, 2,2'-(1,4-phenylene)bis[4,5-dihydro-4,4-dimethyl-)
25151-49-9 structure
Product Name:Oxazole, 2,2'-(1,4-phenylene)bis[4,5-dihydro-4,4-dimethyl-
CAS No:25151-49-9
MF:C16H20N2O2
MW:272.342204093933
CID:1421012
PubChem ID:4296341
Update Time:2025-04-20
Oxazole, 2,2'-(1,4-phenylene)bis[4,5-dihydro-4,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 25151-49-9
- 1,4-Bis(4,4-dimethyl-4,5-dihydrooxazol-2-yl)benzene
- SCHEMBL471858
- 2,2'-(1,4-Phenylene)bis[4,5-dihydro-4,4-dimethyloxazole]
- Oxazole, 2,2'-(1,4-phenylene)bis[4,5-dihydro-4,4-dimethyl-
-
- Inchi: 1S/C16H20N2O2/c1-15(2)9-19-13(17-15)11-5-7-12(8-6-11)14-18-16(3,4)10-20-14/h5-8H,9-10H2,1-4H3
- InChI Key: GATDZUUWVARTOQ-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC(=CC=2)C2=NC(C)(C)CO2)=NC(C)(C)C1
Computed Properties
- Exact Mass: 272.1526
- Monoisotopic Mass: 272.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 43.2Ų
Experimental Properties
- PSA: 43.18
Oxazole, 2,2'-(1,4-phenylene)bis[4,5-dihydro-4,4-dimethyl- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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